Cas no 83221-40-3 (lithium 4-[[4-[[4-(2-hydroxybutoxy)-o-tolyl]azo]phenyl]amino]-3-nitro-N-(phenylsulphonyl)benzenesulphonamidate)

• Product name: lithium 4-[[4-[[4-(2-hydroxybutoxy)-o-tolyl]azo]phenyl]amino]-3-nitro-N-(phenylsulphonyl)benzenesulphonamidate
• CAS No: 83221-40-3
• MF: C₂₉H₃₀LiN₅O₈S₂
• MW: 647.64820432663
• CID: 734256

lithium 4-[[4-[[4-(2-hydroxybutoxy)-o-tolyl]azo]phenyl]amino]-3-nitro-N-(phenylsulphonyl)benzenesulphonamidate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[[4-[2-[4-(2-hydroxybutoxy)-2-methylphenyl]diazenyl]phenyl]amino]-3-nitro-N-(phenylsulfonyl)-, lithium salt (1:1)
• Benzenesulfonamide,4-[[4-[2-[4-(2-hydroxybutoxy)-2-methylphenyl]diazenyl]phenyl]amino]-3-nitro-N-(phenylsulfonyl)-, lithium s
• lithium 4-[[4-[[4-(2-hydroxybutoxy)-o-tolyl]azo]phenyl]amino]-3-nitro-N-(phenylsulphonyl)benzenesulphonamidate
• N-(benzenesulfonyl)-4-[4-[[4-(2-hydroxybutoxy)-2-methylphenyl]diazenyl]anilino]-3-nitrobenzenesulfonamide,lithium
• 4-[[4-[[4-(2-Hydroxybutoxy)-2-methylphenyl]azo]phenyl]amino]-3-nitro-N-(phenylsulfonyl)-N-lithiobenzenesulfonamide
• Einecs 280-218-2
• Lithium 4-((4-((4-(2-hydroxybutoxy)-o-tolyl)azo)phenyl)amino)-3-nitro-N-(phenylsulphonyl)benzenesulphonamidate

• Inchi： 1S/C29H29N5O8S2.Li.H/c1-3-23(35)19-42-24-13-15-27(20(2)17-24)32-31-22-11-9-21(10-12-22)30-28-16-14-26(18-29(28)34(36)37)44(40,41)33-43(38,39)25-7-5-4-6-8-25;;/h4-18,23,30,33,35H,3,19H2,1-2H3;;/b32-31+;;
• InChI Key： FVROEZWZKYMPQT-GLDAUVFXSA-N
• SMILES： [LiH].C1(S(NS(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=C(NC2=CC=C(/N=N/C3=CC=C(OCC(O)CC)C=C3C)C=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 646.162
• Monoisotopic Mass: 646.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 1160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209A^2